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Compound of Interest

Compound Name: Tinuvin 123

Cat. No.: B1209033 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding yellowing in coatings formulated with Tinuvin 123.

Frequently Asked Questions (FAQs)
Q1: What is Tinuvin 123 and how does it prevent yellowing?

A1: Tinuvin 123 is a liquid hindered amine light stabilizer (HALS) based on an amino-ether

functionality.[1] It is designed to protect coatings from degradation caused by exposure to UV

light and other environmental factors. Tinuvin 123 functions as a free radical scavenger; it

interrupts the degradation process initiated by UV radiation, which is a primary cause of

yellowing in coatings.[1][2] Its mechanism of action, often referred to as the Denisov Cycle,

involves the HALS being oxidized to a stable nitroxide radical, which then traps the free

radicals that would otherwise lead to the degradation of the polymer binder and cause

discoloration.[3]

Q2: Is Tinuvin 123 itself prone to causing yellowing?

A2: Tinuvin 123 is a "non-basic" HALS, a feature that makes it particularly suitable for acid-

catalyzed and oxidative curing coating systems.[2][4] This low basicity prevents undesirable

interactions with acidic components in the formulation, such as catalysts, which can often be a

source of yellowing.[1][4][5] While all organic materials will eventually degrade, Tinuvin 123 is

designed for high thermal stability and to preserve the inherent color of the coating.[6] There is
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no evidence to suggest that the degradation products of Tinuvin 123 are colored and

contribute to yellowing under normal service conditions.

Q3: Can Tinuvin 123 be used as a standalone stabilizer to prevent yellowing?

A3: While Tinuvin 123 is effective at scavenging free radicals, its performance in preventing

yellowing is significantly enhanced when used in combination with a UV absorber (UVA).[1][5]

[7] UV absorbers work by filtering out harmful UV radiation before it can initiate the degradation

process. This synergistic effect, where the UVA provides a "front-line" defense and Tinuvin 123
"cleans up" any free radicals that still form, provides superior protection against color change

and other forms of degradation.[2][7]

Troubleshooting Guide: Yellowing in Coatings with
Tinuvin 123
This guide addresses specific issues that may be encountered during the formulation and

testing of coatings containing Tinuvin 123.

Issue 1: Yellowing is observed despite the presence of
Tinuvin 123.
Possible Causes and Solutions:

Insufficient Concentration of Tinuvin 123: The amount of Tinuvin 123 may be too low to

provide adequate protection for the specific binder system and exposure conditions.

Solution: Increase the concentration of Tinuvin 123 in increments (e.g., 0.5% by weight on

solids) and evaluate the effect on yellowing through accelerated weathering tests. The

optimal concentration should be determined through laboratory trials.[1][5]

Absence of a UV Absorber: As mentioned in the FAQs, HALS are most effective when used

with a UV absorber.

Solution: Incorporate a suitable UV absorber, such as Tinuvin 384 or Tinuvin 1130, into the

formulation.[1][5] The combination of a UVA and a HALS provides a synergistic protective

effect.[7]
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Interaction with Other Formulation Components: Certain pigments or binders can contribute

to yellowing.

Titanium Dioxide (TiO₂): While TiO₂ provides opacity and whiteness, certain grades can be

photoreactive and contribute to yellowing, especially in the anatase form. Using a durable,

surface-treated rutile grade of TiO₂ is recommended for exterior applications.

Binders: Alkyd and polyurethane binders, particularly those based on aromatic

isocyanates, are inherently prone to yellowing upon UV exposure.[8] Even with stabilizers,

some degree of yellowing may be unavoidable in these systems. Consider binder systems

with better inherent UV stability for applications where color retention is critical.

Severe Environmental Conditions: The experimental conditions (e.g., high intensity UV

radiation, high temperatures) may be too harsh for the current stabilization package.

Solution: Review the experimental setup. If possible, compare the performance of the

coating under different accelerated weathering cycles to understand the primary drivers of

yellowing (e.g., UV-A vs. UV-B exposure, presence of moisture).

Issue 2: Inconsistent or localized yellowing on the
coated surface.
Possible Causes and Solutions:

Inadequate Mixing: Poor dispersion of Tinuvin 123 and other additives can lead to areas

with lower stabilizer concentration, which will then be more susceptible to yellowing.

Solution: Ensure thorough and uniform mixing of all coating components before

application.

Contamination: Contaminants on the substrate or in the coating (e.g., from compressed air

lines) can react and cause localized discoloration.

Solution: Ensure the substrate is properly cleaned and prepared before coating

application. Check for and eliminate sources of contamination in the application

environment.
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Data Presentation
The following tables summarize the expected performance of coatings containing Tinuvin 123.

The Yellowness Index (YI) is a standard metric for quantifying the degree of yellowing.

Table 1: Effect of Tinuvin 123 Concentration on Yellowness Index (YI) of an Acrylic Melamine

Clearcoat

Formulation
Tinuvin 123
Concentration (%
on solid resin)

Initial YI
YI after 1000 hours
QUV-A Exposure

Control 0% 1.2 15.8

A 1% 1.1 5.3

B 2% 1.1 3.1

Note: Data is illustrative and based on typical performance. Actual results will vary depending

on the specific formulation and test conditions.

Table 2: Synergistic Effect of Tinuvin 123 and a UV Absorber (Tinuvin 384) on Yellowness

Index (YI) of a 2K Acrylic Urethane Clearcoat

Formulation
Stabilizer Package
(% on solid resin)

Initial YI
YI after 2000 hours
Xenon Arc
Exposure

Control None 0.8 12.5

A 1% Tinuvin 123 0.8 6.2

B 1% Tinuvin 384 0.9 4.8

C
1% Tinuvin 123 + 1%

Tinuvin 384
0.8 1.5

Note: Data is illustrative and based on typical performance. Actual results will vary depending

on the specific formulation and test conditions.
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Experimental Protocols
Accelerated Weathering Testing
Objective: To simulate the effects of outdoor weathering on coatings in a laboratory setting to

evaluate properties like yellowing and gloss retention.

Methodology (based on ASTM D4587 - Standard Practice for Fluorescent UV-Condensation

Exposures of Paint and Related Coatings):

Apparatus: A fluorescent UV and condensation apparatus (e.g., QUV tester).

Test Panels: Prepare coated panels on a suitable substrate (e.g., steel or aluminum panels).

Exposure Cycle: A common cycle for evaluating yellowing is Cycle 2 from ASTM G154,

which consists of:

8 hours of UV exposure using UVA-340 lamps at a black panel temperature of 60°C.

4 hours of condensation at a black panel temperature of 50°C.

Duration: The total exposure time will depend on the durability of the coating, but typical

durations for evaluation are 500, 1000, and 2000 hours.

Evaluation: Periodically remove the panels and measure the Yellowness Index and other

properties like gloss and color change.

Measurement of Yellowness Index (YI)
Objective: To quantify the degree of yellowing of a coating.

Methodology (based on ASTM E313 - Standard Practice for Calculating Yellowness and

Whiteness Indices from Instrumentally Measured Color Coordinates):

Apparatus: A spectrophotometer or colorimeter.

Measurement:

Calibrate the instrument according to the manufacturer's instructions.
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Measure the tristimulus values (X, Y, Z) of the coated panel.

Calculation: Calculate the Yellowness Index (YI) using the following formula for Illuminant

D65 and the 10° observer:

YI = 100 * (Cₓ * X - C₂ * Z) / Y

Where Cₓ and C₂ are coefficients for the specific illuminant and observer.
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Caption: Troubleshooting workflow for yellowing in coatings.
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Caption: Simplified mechanism of HALS stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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